N-(3-iodophenyl)-2-methoxyacetamide

• IUPAC Name: N-(3-iodophenyl)-2-methoxyacetamide
• InChI: InChI=1S/C9H10INO2/c1-13-6-9(12)11-8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: XUSOHTRLWOBCRW-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC(=CC=C1)I
• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol

Description

N-(3-iodophenyl)-2-methoxyacetamide, also known as IAM or iodinated acetamide, is a chemical compound that has been widely used in scientific research. It is a radiolabeled compound that can be used to label proteins, peptides, and other biomolecules for various research purposes.

Mechanism of Action

The mechanism of action of N-(3-iodophenyl)-2-methoxyacetamide involves the covalent labeling of proteins, peptides, and other biomolecules with the radiolabeled compound. The labeling occurs through the formation of a stable amide bond between the carbonyl group of the acetamide moiety and the amino group of the target biomolecule. The resulting labeled biomolecule can then be detected and quantified using various analytical techniques.
Biochemical and Physiological Effects:
N-(3-iodophenyl)-2-methoxyacetamide has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is used solely for research purposes.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-iodophenyl)-2-methoxyacetamide in lab experiments include its high radiochemical purity, high specific activity, and ease of use. The compound is readily available and can be easily synthesized in the lab. However, the limitations of using N-(3-iodophenyl)-2-methoxyacetamide include its limited stability, short half-life, and potential for non-specific labeling.

Future Directions

There are several future directions for the use of N-(3-iodophenyl)-2-methoxyacetamide in scientific research. One direction is the development of new labeling strategies that can improve the specificity and sensitivity of the labeling process. Another direction is the application of the compound in new research areas such as drug discovery and development, disease diagnosis, and therapy monitoring. Additionally, the optimization of PET imaging protocols using N-(3-iodophenyl)-2-methoxyacetamide can lead to improved imaging resolution and accuracy.

Synthesis Methods

The synthesis of N-(3-iodophenyl)-2-methoxyacetamide involves the reaction of 3-iodoaniline with methyl chloroacetate in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified by column chromatography to obtain pure N-(3-iodophenyl)-2-methoxyacetamide.

Scientific Research Applications

N-(3-iodophenyl)-2-methoxyacetamide has been widely used in scientific research as a radiolabeled compound. It can be used to label proteins, peptides, and other biomolecules for various research purposes such as protein-protein interaction studies, receptor binding assays, and enzyme assays. It can also be used in positron emission tomography (PET) imaging studies to visualize the distribution of labeled biomolecules in vivo.